Cas no 1092790-21-0 ((isoquinolin-7-yl)boronic acid)

• Product Name: (isoquinolin-7-yl)boronic acid
• CAS No: 1092790-21-0
• MF: C₉H₈BNO₂
• MW: 172.976322174072
• MDL: MFCD08234617
• CID: 1011042
• Update Time: 2025-06-08

(isoquinolin-7-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Isoquinolin-7-ylboronic acid
• Isoquinolin-7-yl-7-boronic acid
• 7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ISOQUINOLINE
• Isoquinoline-7-boronic acid
• B-7-Isoquinolinylboronic acid
• (isoquinolin-7-yl)boronic acid

• MDL： MFCD08234617
• Inchi： 1S/C9H8BNO2/c12-10(13)9-2-1-7-3-4-11-6-8(7)5-9/h1-6,12-13H
• InChI Key： SVSZHSMOMDNMLS-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2C=CN=CC=2C=1)O

Computed Properties

• Exact Mass: 173.06500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.28
• Boiling Point: 419.1±37.0°C at 760 mmHg
• PSA: 53.35000
• LogP: -0.08540

(isoquinolin-7-yl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (isoquinolin-7-yl)boronic acid

(Isoquinolin-7-yl)boronic acid (CAS No. 1092790-21-0): A Comprehensive Overview

(Isoquinolin-7-yl)boronic acid (CAS No. 1092790-21-0) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative, characterized by its unique isoquinoline moiety, has been extensively studied for its potential applications in various chemical and biological processes. This article provides a detailed overview of the compound, including its chemical properties, synthetic methods, and recent advancements in its use in pharmaceutical and materials research.

Chemical Properties

(Isoquinolin-7-yl)boronic acid is a white crystalline solid with a molecular formula of C₁₃H₁₃BO₂. It has a molecular weight of 218.04 g/mol and is soluble in common organic solvents such as methanol, ethanol, and dimethylformamide (DMF). The compound's structure features a boronic acid group attached to an isoquinoline ring, which imparts unique reactivity and stability properties. The boronic acid functionality is known for its ability to form stable complexes with various functional groups, making it a valuable reagent in organic synthesis.

The isoquinoline moiety of (isoquinolin-7-yl)boronic acid is an important pharmacophore that has been widely explored in drug discovery. Isoquinolines are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of the boronic acid group with the isoquinoline ring enhances the compound's reactivity and versatility, making it an attractive candidate for the development of new therapeutic agents.

Synthetic Methods

The synthesis of (isoquinolin-7-yl)boronic acid has been achieved through several well-established methods. One common approach involves the reaction of 7-bromoisoquinoline with bis(pinacolato)diboron in the presence of a palladium catalyst such as PdCl₂(dppf). This method provides high yields and excellent purity of the desired product. Another synthetic route involves the direct boronation of 7-bromoisoquinoline using borane-tetrahydrofuran (BH₃-THF) followed by hydrolysis to form the boronic acid.

Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthetic routes for (isoquinolin-7-yl)boronic acid. For example, the use of photocatalytic systems has shown promise in improving the yield and selectivity of the boronation reaction. These developments have significant implications for large-scale production and industrial applications.

Applications in Medicinal Chemistry

(Isoquinolin-7-yl)boronic acid has found numerous applications in medicinal chemistry due to its unique structural features and reactivity. One of the most promising areas is in the development of targeted drug delivery systems. The boronic acid group can be used to form reversible covalent bonds with specific biomolecules, such as sugars or proteins, allowing for precise targeting and controlled release of therapeutic agents.

In cancer research, (isoquinolin-7-yl)boronic acid has been investigated as a potential prodrug moiety. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The boronic acid group can be designed to undergo selective cleavage under specific physiological conditions, releasing the active drug at the site of action. This approach has shown promise in improving drug efficacy and reducing side effects.

(Isoquinolin-7-yl)boronic acid has also been explored for its potential as an inhibitor of various enzymes involved in disease pathways. For example, studies have shown that derivatives of this compound can inhibit kinases and proteases, which are key targets in cancer and inflammatory diseases. The isoquinoline moiety provides a scaffold for optimizing binding interactions with these enzymes, enhancing potency and selectivity.

Applications in Materials Science

Beyond medicinal chemistry, (isoquinolin-7-yl)boronic acid has found applications in materials science due to its ability to form stable complexes with various functional groups. One notable application is in the development of functionalized polymers and coatings. The boronic acid group can be used to introduce reactive sites into polymer chains, enabling post-polymerization modifications such as crosslinking or grafting.

In addition, (isoquinolin-7-yl)boronic acid has been used as a building block for constructing metal-organic frameworks (MOFs). MOFs are highly porous materials with tunable properties that have applications in gas storage, catalysis, and drug delivery. The isoquinoline moiety provides structural diversity and functional versatility, allowing for the design of MOFs with specific properties tailored to various applications.

Recent Research Developments

The latest research on (isoquinolin-7-yl)boronic acid has focused on expanding its utility through novel synthetic strategies and advanced applications. For example, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives with enhanced anticancer activity against multiple tumor cell lines. The researchers utilized computational modeling to optimize the structure of these derivatives, leading to improved binding affinity and selectivity for key targets.

In another study published in Advanced Materials, researchers demonstrated the use of (isoquinolin-7-yl)boronic acid-based MOFs as efficient catalysts for carbon dioxide reduction reactions. The unique structure of these MOFs allowed for high catalytic activity and stability under harsh reaction conditions. This work highlights the potential of boronic acids as versatile building blocks for developing advanced materials with environmental applications.

Conclusion

(Isoquinolin-7-yl)boronic acid (CAS No. 1092790-21-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of a boronic acid group and an isoquinoline moiety provides a versatile platform for developing new therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in these fields.